molecular formula C17H17BrO3 B5705831 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde

3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde

Cat. No. B5705831
M. Wt: 349.2 g/mol
InChI Key: GHHOGBRPBUSEMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde, also known as BMEB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde is not yet fully understood. However, it has been suggested that its biological activities may be due to its ability to inhibit certain enzymes and proteins involved in key cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of several bacterial and fungal strains, and modulate the activity of certain neurotransmitters in the brain. It has also been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde in lab experiments is its high potency and selectivity towards specific biological targets. However, its complex synthesis method and limited availability may pose challenges for large-scale production and commercialization.

Future Directions

Future research on 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde could focus on elucidating its mechanism of action and identifying its specific molecular targets. It could also explore its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and other neurodegenerative disorders. Additionally, studies could investigate the feasibility of developing more efficient and cost-effective synthesis methods for 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde.

Synthesis Methods

3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde can be synthesized using a multi-step process involving the reaction of 3-bromo-5-ethoxybenzaldehyde with 4-methylbenzyl alcohol in the presence of a Lewis acid catalyst. The resulting product is then subjected to oxidation using a mild oxidizing agent to obtain 3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde in high yield and purity.

Scientific Research Applications

3-bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde has been found to exhibit a wide range of biological activities, including antifungal, antibacterial, and antitumor properties. It has also been shown to have potential as a lead compound for the development of new drugs for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.

properties

IUPAC Name

3-bromo-5-ethoxy-4-[(4-methylphenyl)methoxy]benzaldehyde
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17BrO3/c1-3-20-16-9-14(10-19)8-15(18)17(16)21-11-13-6-4-12(2)5-7-13/h4-10H,3,11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GHHOGBRPBUSEMU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C(=CC(=C1)C=O)Br)OCC2=CC=C(C=C2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17BrO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Bromo-5-ethoxy-4-[(4-methylbenzyl)oxy]benzaldehyde

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.